933047-52-0(H4TBAPy),H4TBAPy,AK543336

H4TBAPy Properties

Names and Identifiers

- Benzoic acid, 4,4',4'',4'''-(1,3,6,8-pyrenetetrayl)tetrakis-
- 1,3,6,8-Tetra(4-carboxylphenyl) pyrene
- 4,4',4'',4'''-(1,9-dihydropyrene-1,3,6,8-tetrayl)tetrabenzoicacid
- 4,4',4'',4'''-(Pyrene-1,3,6,8-tetrayl)tetrabenzoic acid
- 1,3,6,8-Tetra(4-carboxyphenyl)pyrene
- AK543336
- 1,3,6,8-Tetrakis(4-carboxyphenyl)pyrene
- 4-[3,6,8-tris(4-carboxyphenyl)pyren-1-yl]benzoic acid
- 4,4',4'',4'''-(1,9-dihydropyrene-1,3,6,8-tetrayl)tetrabenzoic acid
- 1,3,6,8-Tetrakis[p-benzoic acid]pyrene
- 4,4′,4′′,4′′′-(1,3,6,8-Pyrenetetrayl)tetrakis[benzoic acid] (ACI)
- 1,3,6,8-Tetra(4-carboxylphenyl)pyrene
- 1,3,6,8-Tetra(4′-carboxyphenyl)pyrene
- H4TBAPy
- MDL： MFCD30478418
- InChIKey： HVCDAMXLLUJLQZ-UHFFFAOYSA-N
- Inchi： 1S/C44H26O8/c45-41(46)27-9-1-23(2-10-27)35-21-36(24-3-11-28(12-4-24)42(47)48)32-19-20-34-38(26-7-15-30(16-8-26)44(51)52)22-37(25-5-13-29(14-6-25)43(49)50)33-18-17-31(35)39(32)40(33)34/h1-22H,(H,45,46)(H,47,48)(H,49,50)(H,51,52)
- SMILES： O=C(C1C=CC(C2C3C4C(C=CC5C=4C(=CC=3)C(C3C=CC(C(O)=O)=CC=3)=CC=5C3C=CC(C(O)=O)=CC=3)=C(C3C=CC(C(O)=O)=CC=3)C=2)=CC=1)O

Computed Properties

Exact Mass: 682.162768g/mol
Surface Charge: 0
XLogP3: 9.6
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 8
Monoisotopic Mass: 682.162768g/mol
Monoisotopic Mass: 682.162768g/mol
Topological Polar Surface Area: 149Å²
Heavy Atom Count: 52
Complexity: 1120
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

H4TBAPy Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IL1S-100mg	1,3,6,8-Tetra(4'-carboxyphenyl)pyrene	933047-52-0	98%	100mg	$8.00	2025-03-01
A2B Chem LLC	AI66288-100mg	1,3,6,8-Tetra(4'-carboxyphenyl)pyrene	933047-52-0	97%	100mg	$7.00	2024-07-18
Aaron	AR00ILA4-100mg	1,3,6,8-Tetra(4'-carboxyphenyl)pyrene	933047-52-0	98%	100mg	$6.00	2025-02-28
abcr	AB528569-250mg	4,4',4'',4'''-(Pyrene-1,3,6,8-tetrayl)tetrabenzoic acid, 95%; .	933047-52-0	95%	250mg	€87.80	2024-08-02
Alichem	A019099637-1g	4,4',4'',4'''-(Pyrene-1,3,6,8-tetrayl)tetrabenzoic acid	933047-52-0	97%	1g	$343.20	2023-08-31
Ambeed	A254394-100mg	4,4',4'',4'''-(Pyrene-1,3,6,8-tetrayl)tetrabenzoic acid	933047-52-0	97%	100mg	$9.0	2025-02-26
Chemenu	CM255851-1g	4,4',4'',4'''-(Pyrene-1,3,6,8-tetrayl)tetrabenzoic acid	933047-52-0	97%	1g	$140	2021-08-04
eNovation Chemicals LLC	Y1195445-1g	4,4',4'',4'''-(Pyrene-1,3,6,8-tetrayl)tetrabenzoic Acid	933047-52-0	95%	1g	$215	2022-10-12
TRC	T291215-10mg	1,3,6,8-Tetra(4'-carboxyphenyl)pyrene	933047-52-0		10mg	$ 110.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1180680-100mg	1,3,6,8-Tetrakis[p-benzoic acid]pyrene	933047-52-0	98%	100mg	￥57.00	2024-04-24

H4TBAPy Synthesis

Synthetic Circuit 1

933047-49-5

933047-52-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , 1,4-Dioxane , Water ; 24 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt

Reference

: An Electrochromic Hydrogen-Bonded Organic Framework Film

Feng, Ji-fei ; Liu, Tian-Fu ; Cao, Rong, Angewandte Chemie, 2020, 59(50), 22392-22396

Synthetic Circuit 2

933047-49-5

933047-52-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , 1,4-Dioxane , Water ; 12 h, 85 °C
1.2 Solvents: Water ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: Porous hydrogen-bonded organic framework membranes for high-performance molecular separation

Jiang, Xiao-Tian; Yin, Qi; Liu, Bai-Tong; Chen, Jun-Yu; Wang, Rui; et al, Nanoscale Advances, 2021, 3(12), 3441-3446

Synthetic Circuit 3

933047-49-5

933047-52-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , 1,4-Dioxane , Water ; 12 h, 85 °C
1.2 Reagents: Water ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt

Reference

: Novel Hierarchical Meso-Microporous Hydrogen-Bonded Organic Framework for Selective Separation of Acetylene and Ethylene versus Methane

Yin, Qi; Li, Yu-Lin; Li, Lan; Lu, Jian; Liu, Tian-Fu ; et al, ACS Applied Materials & Interfaces, 2019, 11(19), 17823-17827

Synthetic Circuit 4

933047-49-5

933047-52-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , 1,4-Dioxane , Water ; 12 h, 85 °C
1.2 Solvents: Water ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

: An ultra-robust and crystalline redeemable hydrogen-bonded organic framework for synergistic chemo-photodynamic therapy

Yin, Qi; Zhao, Peng; Sa, Rong-Jian; Chen, Guang-Cun; Lue, Jian; et al, Angewandte Chemie, 2018, 57(26), 7691-7696

Synthetic Circuit 5

933047-49-5

933047-52-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , 1,4-Dioxane , Water ; overnight, 85 °C
1.2 Solvents: Water ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt

Reference

: A Guest-Responsive Fluorescent 3D Microporous Metal-Organic Framework Derived from a Long-Lifetime Pyrene Core

Stylianou, Kyriakos C.; Heck, Romain; Chong, Samantha Y.; Bacsa, John; Jones, James T. A.; et al, Journal of the American Chemical Society, 2010, 132(12), 4119-4130

Synthetic Circuit 6

933047-49-5

933047-52-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , 1,4-Dioxane , Water ; overnight, reflux
1.2 Solvents: Water ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Exclusive Recognition of Acetone in a Luminescent BioMOF through Multiple Hydrogen-Bonding Interactions

Huang, Yong-Liang ; Qiu, Pei-Li; Bai, Jian-Ping; Luo, Dong ; Lu, Weigang ; et al, Inorganic Chemistry, 2019, 58(12), 7667-7671

H4TBAPy Raw materials

4,4',4'',4'''-(1,3,6,8-Pyrenetetrayl)tetrakis-, 1,1',1'',1'''-benzoic Acid Tetramethyl Ester

H4TBAPy Preparation Products

H4TBAPy (933047-52-0)

H4TBAPy Suppliers

ZHENG ZHOU A ER FA HUA GONG Co., Ltd.

Audited Supplier

(CAS:933047-52-0)

MR./MRS.:LIU JING LI

Phone:15324716602

Email:2853979810@qq.com

SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

Audited Supplier

(CAS:933047-52-0)

MR./MRS.:HUANG JING LI

Phone:

Email:sz@meryer.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:933047-52-0)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:933047-52-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:933047-52-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

H4TBAPy Related Literature

1. Facile and rapid synthesis of water-soluble fluorescent gold nanoclusters for sensitive and selective detection of Ag+†

Jian Sun,Yuan Yue,Ping Wang,Yongdong Jin J. Mater. Chem. C, 2013,1, 908-913
2. Surface chemical-modification for engineering the intrinsic physical properties of inorganic two-dimensional nanomaterials

Yuqiao Guo,Kun Xu,Changzheng Wu,Jiyin Zhao,Yi Xie Chem. Soc. Rev., 2015,44, 637-646
3. Asymmetric conjugate additions of 2-substituted benzofuran-3(2H)-ones to α,β-unsaturated ketones catalyzed by chiral copper complexes†

Haojiang Wang,Yifeng Wang,Cheng Zhang,Yidong Jiang,Mingming Chu,Zhaobo Li,Xiaohua Du,Danqian Xu Org. Biomol. Chem., 2017,15, 4191-4198
4. Direct observation of Mg2+ complexes in ionic liquid solutions by 31Mg β-NMR spectroscopy†

Daniel Szunyogh,Thomas Day Goodacre,Lia Formenti,Alexander Gottberg,Evan Kallenberg,Ildikó Kálomista,Flemming H. Larsen,Jens Lassen,C. D. Philip Levy,Ruohong Li,Gerald D. Morris,Stavroula Pallada,Matthew R. Pearson,Stephan P. A. Sauer,Paul Schaffer,Peter W. Thulstrup,Lars Hemmingsen,Monika Stachura Dalton Trans., 2018,47, 14431-14435
5. Mechanistic studies of milled and Kraft lignin oxidation by radical species

Maryam Davaritouchaee,William C. Hiscox,Evan Terrell,Shulin Chen Green Chem., 2020,22, 1182-1197
6. Human plasma proteome association and cytotoxicity of nano-graphene oxide grafted with stealth polyethylene glycol and poly(2-ethyl-2-oxazoline)†

Miaoyi Wang,Ove J. R. Gustafsson,Ghizal Siddiqui,Ibrahim Javed,Thomas Blin,Hong Yin,Darren J. Creek,Kristian Kempe,Pu Chun Ke Nanoscale, 2018,10, 10863-10875
7. Synthesis of new iridium complexes and their electrophosphorescent properties in polymer light-emitting diodes

Weiguo Zhu,Chuanzhen Liu,Lijun Su,Wei Yang,Ming Yuan,Yong Cao J. Mater. Chem., 2003,13, 50-55
8. Temperature dependent iodide oxidation by MLCT excited states†

Atefeh Taheri Dalton Trans., 2014,43, 17856-17863
9. Realizing a high-performance LiNi0.6Mn0.2Co0.2O2/silicon–graphite full lithium ion battery cell via a designer electrolyte additive

Felix Aupperle,Kevin W. Eberman,Ang Xioa,Jean-Sebastien Bridel J. Mater. Chem. A, 2020,8, 19573-19587
10. The development of imin-based tandem Michael–Mannich cyclocondensation through a single-electron transfer (SET)/energy transfer (EnT) pathway in the use of methylene blue (MB+) as a photo-redox catalyst†

Farzaneh Mohamadpour RSC Adv., 2022,12, 10701-10710

Cas no 933047-52-0 (H4TBAPy)

H4TBAPy Properties

Names and Identifiers

Computed Properties

Experimental Properties

H4TBAPy Pricemore >>

H4TBAPy Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

H4TBAPy Raw materials

H4TBAPy Preparation Products

H4TBAPy Suppliers

H4TBAPy Related Literature

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